Cas no 24480-99-7 (2-(cyclohex-3-en-1-yl)acetaldehyde)

• Product Name: 2-(cyclohex-3-en-1-yl)acetaldehyde
• CAS No: 24480-99-7
• MF: C₈H₁₂O
• MW: 124.180282592773
• CID: 287268
• PubChem ID: 32438
• Update Time: 2025-10-29

2-(cyclohex-3-en-1-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexene-1-acetaldehyde
• 2-cyclohex-3-en-1-ylacetaldehyde
• 3-Cyclohexen-1-ylacetaldehyde
• 2-(cyclohex-3-en-1-yl)acetaldehyde
• EN300-1829687
• Acetaldehyde, 3-cyclohexen-1-yl-
• UPVGDGITFOERJA-UHFFFAOYSA-N
• 2-(1-cyclohex-3-enyl)-acetaldehyde
• 24480-99-7
• SCHEMBL4402509
• (Cyclohex-3-en-1-yl)acetaldehyde
• 3-Cyclohexen-1-ylacetaldehyde #
• DTXSID90947379

• Inchi： 1S/C8H12O/c9-7-6-8-4-2-1-3-5-8/h1-2,7-8H,3-6H2
• InChI Key： UPVGDGITFOERJA-UHFFFAOYSA-N
• SMILES： O=CCC1CC=CCC1

Computed Properties

• Exact Mass: 124.08886
• Monoisotopic Mass: 124.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 1.6

Experimental Properties

• Density: 0.922
• Boiling Point: 188.6°Cat760mmHg
• Flash Point: 61.3°C
• Refractive Index: 1.458
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 2-(cyclohex-3-en-1-yl)acetaldehyde

Introduction to 2-(cyclohex-3-en-1-yl)acetaldehyde (CAS No. 24480-99-7)

2-(cyclohex-3-en-1-yl)acetaldehyde, identified by its Chemical Abstracts Service (CAS) number 24480-99-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a cyclohexenyl group attached to an aldehyde functional group, has garnered attention due to its versatile structural properties and potential applications in synthetic chemistry and drug development.

The molecular structure of 2-(cyclohex-3-en-1-yl)acetaldehyde consists of a cyclohexene ring substituted with an acetaldehyde moiety at the 1-position. This configuration imparts unique reactivity, making it a valuable intermediate in the synthesis of more complex molecules. The cyclohexenyl moiety contributes to the compound's stability while the aldehyde group serves as a reactive site for further functionalization.

In recent years, 2-(cyclohex-3-en-1-yl)acetaldehyde has been explored in various research avenues, particularly in the development of bioactive molecules. Its structural motif is reminiscent of natural products found in plants and microorganisms, which often exhibit pharmacological properties. This has spurred interest in its potential as a scaffold for drug discovery.

One of the most compelling aspects of 2-(cyclohex-3-en-1-yl)acetaldehyde is its role as a precursor in the synthesis of heterocyclic compounds. Heterocycles are integral to many pharmaceuticals due to their ability to mimic biological structures and interact with biological targets. Researchers have leveraged the reactivity of the aldehyde group to introduce various substituents, creating libraries of derivatives for screening purposes.

Recent studies have highlighted the utility of 2-(cyclohex-3-en-1-yl)acetaldehyde in the synthesis of agonists and antagonists for G protein-coupled receptors (GPCRs). GPCRs are a vast family of membrane receptors involved in numerous physiological processes, making them prime targets for therapeutic intervention. The cyclohexenyl ring provides steric and electronic properties that can be fine-tuned to modulate receptor binding affinity and selectivity.

Furthermore, 2-(cyclohex-3-en-1-yl)acetaldehyde has been investigated as a building block for kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and dysregulation of these pathways is often associated with diseases such as cancer. By modifying the structure of 2-(cyclohex-3-en-1-yl)acetaldehyde, researchers aim to develop inhibitors that can selectively target aberrant kinases without affecting normal cellular processes.

The compound's reactivity also makes it a candidate for exploring new synthetic methodologies. For instance, it can undergo condensation reactions with various nucleophiles to form imines, enamines, or other functionalized derivatives. These intermediates can then be further elaborated into more complex structures, demonstrating the compound's versatility as a synthetic tool.

In the context of medicinal chemistry, 2-(cyclohex-3-en-1-yl)acetaldehyde has been incorporated into libraries designed for high-throughput screening (HTS). HTS allows researchers to rapidly test thousands of compounds against biological targets, identifying promising candidates for further optimization. The structural diversity provided by derivatives of 2-(cyclohex-3-en-1-yl)acetaldehyde has made it a valuable asset in such screens.

The pharmacokinetic properties of compounds derived from 2-(cyclohex-3-en-1-y lacetaldehyde) are also under scrutiny. Understanding how these molecules are absorbed, distributed, metabolized, and excreted (ADME) is crucial for their development into viable drugs. Computational modeling and experimental studies are employed to predict and verify these properties, ensuring that promising candidates progress efficiently through drug discovery pipelines.

One notable application involves the use of 2-(cyclohexenyl)cyclopropylmethyl ketone, a derivative that has shown promise in preclinical studies as an anti-inflammatory agent. The structural features inherited from 2-(cyclohexenyl)cyclopentane acetaldehyde contribute to its efficacy by modulating inflammatory pathways without significant side effects. This underscores the importance of this scaffold in developing therapeutics.

The synthesis of enantiomerically pure forms of 2-(cyclohexenyl)cyclopentane acetaldehyde derivatives has also been a focus area. Chirality plays a critical role in pharmaceuticals, as different enantiomers can exhibit distinct biological activities. Advances in asymmetric synthesis have enabled researchers to produce enantiomerically enriched or pure compounds using catalytic methods or chiral auxiliaries.

The future prospects for 2-(cyclohexenyl)cyclopentane acetaldehyde are promising, with ongoing research exploring novel applications and improving synthetic routes. As our understanding of biological systems grows, so does the demand for structurally diverse and biologically active molecules. Compounds like 2-(cyclohexenyl)cyclopentane acetaldehyde will continue to serve as indispensable tools in this endeavor.